Virkon

Specification

• CAS No.: 28831-12-1
• Molecular Formula: HNaO5S
• Molecular Weight: 136.06 g/mol
• IUPAC Name: sodium;oxido hydrogen sulfate
• Standard InChI: InChI=1S/Na.H2O5S/c;1-5-6(2,3)4/h;1H,(H,2,3,4)/q+1;/p-1
• Standard InChI Key: BUFQZEHPOKLSTP-UHFFFAOYSA-M
• SMILES: OS(=O)(=O)O[O-].[Na+]
• Canonical SMILES: OS(=O)(=O)O[O-].[Na+]

Introduction

Chemical Composition and Structure

Chemical Identity and Formulation

Virkon is chemically identified as monoperoxysulfate with the molecular formula HNaO5S and a molecular weight of 136.06 g/mol. It exists as a balanced, stabilized blend of peroxygen compounds with other supporting components designed to maximize disinfection efficacy. The compound is also known by synonyms such as sodium peroxysulfate.

The formulation of Virkon was specifically developed with viruses as the initial focus, recognizing that these organisms, though biologically simple, are physically and chemically complex. The developers understood that to achieve true infection control, the disinfectant needed to destroy the nucleic acid (DNA or RNA) contained within the pathogen's nucleus, which determines infectivity.

Active Ingredients and Their Functions

Virkon S, a common formulation, contains the following active ingredients:

• Potassium peroxymonosulfate (21.41%) - Primary oxidizing agent

• Sodium Chloride (1.50%) - Participates in the oxidation reaction

• Other ingredients (77.09%) - Supporting components

The complete formulation incorporates multiple components, each serving specific functions:

• Oxidizing agent: The triple salt of monopotassium sulfate works optimally at low pH

• Organic acids: Malic acid and sulphamic acid create the necessary acidic conditions

• Inorganic buffer: Sodium hexameta phosphate stabilizes the acidic conditions

• Surfactant: Sodium dodecyl benzene sulphonate combines cleaning with disinfection

• Indicator dye: A pink amaranth color serves as a visual indicator of the solution's activity; when the color fades, the solution should be replaced

• Fragrance: Lemon peel perfume gives the powder its characteristic odor

This complex formulation was designed to meet two key requirements: safety and the ability of each component to chemically attack specific parts of microorganisms independently.

Mode of Action and Efficacy

Mechanism of Disinfection

Virkon employs a multi-component oxidative approach to destroying pathogens. Its primary mechanism involves oxidizing sulfur bonds in proteins and enzymes, which disrupts the function of the cell membrane and ultimately causes rupturing of the cell wall. This multi-targeted approach prevents organisms from developing resistance, unlike single-chemical disinfectants.

The disinfection process involves a complex chemical pathway known as the Haber-Will-Statter Reaction:

• Sodium chloride is oxidized by potassium monopersulphate (KMPS)

• The chlorine formed interacts with sulphamic acid to form an intermediary complex

• This complex undergoes hydrolysis to release hypochlorous acid, a powerful biocide

• The reaction is cyclic - the chloride released from sulphamic acid forms more sodium chloride, continuously fueling the system

This complexity ensures that even if an organism isn't particularly susceptible to the main oxidizing agent, the other biocides within Virkon can still effectively neutralize it.

Antimicrobial Spectrum

Virkon demonstrates broad-spectrum efficacy against multiple pathogen types:

• Bacterial efficacy: Highly effective against Staphylococcus aureus, Pseudomonas aeruginosa, and Escherichia coli

• Virucidal activity: Destroys hepatitis B surface antigen (HBsAg) and numerous other viruses

• Sporicidal properties: Active against Bacillus subtilis spores

• Fungicidal effects: Inhibits growth of fungi such as Saprolegnia parasitica

According to product literature, Virkon S delivers 99.9999% kill of numerous pathogens, including 31 bacterial strains, 58 viruses, and 6 fungi with no evidence of resistance development.

Efficacy Studies and Concentration Effects

Multiple studies have documented Virkon's antimicrobial effectiveness. An in vitro efficacy study determined that Virkon has a high concentration coefficient (mean value of k: 0.374/min) and a wide range of action. The low minimal inhibitory concentration (MIC) demonstrated that small concentrations could inactivate all studied bacteria.

For fungal pathogens, research on Saprolegnia parasitica demonstrated that:

• No growth occurred at concentrations of 10, 20, and 100 ppm Virkon-S

• Slight growth occurred at 4 ppm, with a growth inhibition rate of 69.2%

• At 2 ppm, the growth inhibition rate decreased to 25.6%

Table 1: Efficacy of Virkon-S Against Saprolegnia parasitica Growth

Virkon-S Concentration (ppm)	Growth Observation	Growth Inhibition Rate (%)
100	No growth	100
20	No growth	100
10	No growth	100
4	Slight growth	69.2
2	Moderate growth	25.6
0 (Control)	Full growth	0

Data derived from experimental testing

In dental applications, Virkon demonstrated variable microbicidal effects against P. aeruginosa, S. aureus, B. subtilis, and C. albicans at different concentrations, with higher concentrations showing greater efficacy.

Applications and Uses

Healthcare Applications

Virkon has gained significant adoption in healthcare settings due to its broad-spectrum antimicrobial properties:

• Hospital disinfection: Effective for hard surface disinfection in clinical environments

• Medical equipment: Used to clean and disinfect medical equipment, particularly against blood-borne pathogens like hepatitis B and HIV viruses

• Dental applications: Successfully employed for disinfecting dental stone casts, impressions, burs, and toothbrushes

• Biological spills: 1% Virkon solution is commonly used to clean and disinfect blood and body fluid spillages from surfaces and skin

Key advantages in healthcare settings include:

• Optimal properties allow thorough cold disinfection in a short time

• No risk of toxicity or other problems

• No toxic vapor phase

• No generation of harmful chlorine

• Pleasant odor

• Minimal corrosive effects

Veterinary and Agricultural Uses

Virkon, particularly the Virkon S formulation, is widely used in veterinary medicine and agriculture:

• Livestock facilities: Recommended for hard surface disinfection in livestock production and transportation facilities

• Biosecurity: Essential component of biosecurity protocols for preventing disease spread

• Aquaculture: Effective for controlling saprolegniasis in fish without harmful effects when used at appropriate concentrations

The demonstrated effectiveness against a wide range of pathogens that affect domestic and companion animals makes Virkon particularly valuable in veterinary contexts.

Laboratory and Industrial Applications

In laboratory and industrial settings, Virkon serves multiple purposes:

• Laboratory disinfection: Effective for routine disinfection of laboratory surfaces and equipment

• Research facilities: Used in research laboratories handling potentially infectious materials

• Industrial cleaning: Employed where both cleaning and disinfection are required simultaneously

The stability of prepared Virkon solutions (approximately 7 days) makes it practical for routine use, though solutions should be discarded when the pink color fades, indicating loss of activity.

Component	Test Type	Result	Species	Method
Product (as tested)	Acute dermal LD₅₀	2,200 mg/kg	Rat	-
Product (as tested)	Acute inhalation LC₅₀ (4h)	3.7 mg/l	Rat	Aerosol
Pentapotassium bis(peroxymonosulphate) bis(sulphate)	Oral LD₅₀	> 2,000 mg/kg	Rat	-
Pentapotassium bis(peroxymonosulphate) bis(sulphate)	Inhalation LC₅₀ (4h)	> 5 mg/l	Rat	OECD Test Guideline 403
Sodium C10-13-alkylbenzenesulfonate	Oral LD₅₀	1,080 mg/kg	Rat	OECD Test Guideline 401
Malic acid	Oral LD₅₀	1,600 mg/kg	Mouse	-
Sulphamidic acid	Oral LD₅₀	> 2,000 mg/kg	Rat	OECD Test Guideline 401

Data derived from safety documentation

According to safety documentation, animal testing showed no reproductive toxicity.

Research Developments and Future Directions

Recent Research Findings

Recent studies have expanded understanding of Virkon's applications:

• Aquaculture applications: Research confirms Virkon-S effectively controls saprolegniasis in fish at concentrations of 10 ppm or higher without harmful effects to the fish themselves

• Dental applications: Comparative studies between Virkon and sodium hypochlorite for disinfection of dental stone casts demonstrate Virkon's effectiveness in this specialized application

• Efficacy testing: Ongoing research continues to document Virkon's efficacy against emerging pathogens, confirming its broad-spectrum capabilities

Future Research Directions

Several areas warrant further investigation:

• Optimization of formulations: Research into optimizing Virkon formulations for specific applications could enhance efficacy and cost-effectiveness

• Environmental impact: Additional studies on the environmental fate and impact of Virkon components would be valuable for sustainable use protocols

• Resistance monitoring: Though no resistance has been documented, ongoing monitoring remains important as the product sees widespread use

• Novel applications: Exploring new applications in emerging fields such as biofilm control or specialized industrial uses